Methyl 3-(3-cyanophenyl)-3-oxopropionate
Overview
Description
Methyl 3-(3-cyanophenyl)-3-oxopropionate, also known as MCPP, is a chemical compound that belongs to the class of esters. It is widely used in scientific research due to its unique properties and potential applications. In
Mechanism of Action
The mechanism of action of Methyl 3-(3-cyanophenyl)-3-oxopropionate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. This inhibition leads to the disruption of various biochemical pathways, which can result in the death of cancer cells and the inhibition of the growth of bacteria and fungi.
Biochemical and Physiological Effects:
Methyl 3-(3-cyanophenyl)-3-oxopropionate has been shown to have a range of biochemical and physiological effects on the body. It has been found to have anti-inflammatory properties, which can help to reduce inflammation in the body. It has also been shown to have antioxidant properties, which can help to protect the body against oxidative stress. Methyl 3-(3-cyanophenyl)-3-oxopropionate has been found to have a low toxicity profile, which makes it a promising candidate for the development of new drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 3-(3-cyanophenyl)-3-oxopropionate in lab experiments is its low toxicity profile. This makes it a safe and reliable compound to work with. Additionally, Methyl 3-(3-cyanophenyl)-3-oxopropionate is relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using Methyl 3-(3-cyanophenyl)-3-oxopropionate is that its mechanism of action is not fully understood. This can make it difficult to design experiments that target specific pathways or processes in the body.
Future Directions
There are many potential future directions for research on Methyl 3-(3-cyanophenyl)-3-oxopropionate. One area of interest is the development of new drugs for the treatment of cancer. Methyl 3-(3-cyanophenyl)-3-oxopropionate has been shown to have anticancer properties, and further research could lead to the development of new drugs that are more effective and less toxic than current treatments. Another area of interest is the development of new antibiotics and antifungal agents. Methyl 3-(3-cyanophenyl)-3-oxopropionate has been shown to have activity against bacteria and fungi, and further research could lead to the development of new drugs that are more effective and have fewer side effects than current treatments. Additionally, further research is needed to fully understand the mechanism of action of Methyl 3-(3-cyanophenyl)-3-oxopropionate and its potential applications in other areas of medicine.
Scientific Research Applications
Methyl 3-(3-cyanophenyl)-3-oxopropionate has been used in various scientific research studies due to its unique properties. It has been found to have potential applications in the field of medicinal chemistry, specifically in the development of new drugs for the treatment of various diseases. Methyl 3-(3-cyanophenyl)-3-oxopropionate has been shown to have anticancer properties and has been used in the development of new cancer drugs. It has also been used in the development of new antibiotics and antifungal agents.
properties
IUPAC Name |
methyl 3-(3-cyanophenyl)-3-oxopropanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c1-15-11(14)6-10(13)9-4-2-3-8(5-9)7-12/h2-5H,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOAIIXLGOOLTPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(=O)C1=CC=CC(=C1)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.